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Compound of Interest

Compound Name: (1R,3R)-Rsl3

Cat. No.: B10825766 Get Quote

Application Notes and Protocols for (1R,3R)-
Rsl3
For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R,3R)-Rsl3, also known as RSL3, is a potent and specific small molecule inhibitor of

Glutathione Peroxidase 4 (GPX4), a key enzyme in the regulation of ferroptosis.[1][2] By

inactivating GPX4, RSL3 leads to an accumulation of lipid-based reactive oxygen species

(ROS), ultimately inducing this iron-dependent form of programmed cell death.[1][3] Its ability to

selectively target cells with specific metabolic vulnerabilities, such as certain cancer cell lines,

makes it a valuable tool in cancer biology and drug discovery.[4] Proper storage and handling

of (1R,3R)-Rsl3 are critical to ensure its stability, potency, and the reproducibility of

experimental results. These application notes provide detailed protocols and guidelines for the

optimal storage and handling of this compound.
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Property Value

IUPAC Name

(1R,3R)-methyl 2-(2-chloroacetyl)-1-(4-

(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-

1H-pyrido[3,4-b]indole-3-carboxylate

Synonyms RSL3, (1S,3R)-RSL3

CAS Number 1219810-16-8

Molecular Formula C₂₃H₂₁ClN₂O₅

Molecular Weight 440.88 g/mol

Recommended Storage Conditions
The stability of (1R,3R)-Rsl3 is dependent on its form (solid powder or in solution) and the

storage temperature. The following tables summarize the recommended storage conditions

based on information from various suppliers.

Solid Form (Powder)
Storage Temperature Recommended Duration Stability Notes

-20°C Up to 4 years
Recommended for long-term

storage.

4°C Up to 2 years
Suitable for intermediate-term

storage.

Room Temperature Shipping purposes only
Not recommended for long-

term storage.

In Solvent
Proper preparation and storage of (1R,3R)-Rsl3 solutions are crucial for maintaining its

biological activity. Dimethyl sulfoxide (DMSO) is the most common solvent for preparing stock

solutions. It is important to use anhydrous, high-purity DMSO to minimize degradation of the

compound.
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Storage Temperature Recommended Duration Stability Notes

-80°C 6 months to 2 years

Recommended for long-term

storage of stock solutions.

Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles.

-20°C 1 to several months
Suitable for short-term storage

of working aliquots.

Note: Aqueous solutions of (1R,3R)-Rsl3 are not stable and should be prepared fresh for each

experiment. It is not recommended to store aqueous solutions for more than one day.

Experimental Protocols
Protocol 1: Preparation of (1R,3R)-Rsl3 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (1R,3R)-Rsl3 in DMSO.

Materials:

(1R,3R)-Rsl3 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Allow the vial of (1R,3R)-Rsl3 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.
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Weigh out the desired amount of (1R,3R)-Rsl3 powder using a calibrated balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.41 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock solution,

add 1 mL of DMSO for every 4.41 mg of RSL3.

Vortex the solution thoroughly to dissolve the compound. Gentle warming to 37°C or brief

sonication can be used to aid dissolution if necessary.

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Assessment of (1R,3R)-Rsl3 Stability
This protocol provides a general framework for assessing the stability of (1R,3R)-Rsl3 under

different storage conditions. This can be adapted based on the specific experimental needs

and available analytical instrumentation.

Objective: To determine the degradation of (1R,3R)-Rsl3 over time under various storage

conditions.

Materials:

(1R,3R)-Rsl3 stock solution in DMSO

High-performance liquid chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with formic acid)

Temperature-controlled storage units (-80°C, -20°C, 4°C, room temperature)

Cell culture reagents and a sensitive cell line for bioassay (e.g., HT-1080 fibrosarcoma cells)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time-Point Zero (T₀) Analysis:

Immediately after preparing the (1R,3R)-Rsl3 stock solution, perform an initial analysis by

HPLC to determine the initial purity and concentration. This will serve as the baseline.

For the bioassay, perform a dose-response curve on a sensitive cell line to determine the

initial EC₅₀ value.

Sample Storage:

Aliquot the stock solution into multiple tubes for each storage condition to be tested (e.g.,

-80°C, -20°C, 4°C, and room temperature).

Store the aliquots under the designated conditions.

Time-Point Analysis:

At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve

one aliquot from each storage condition.

Allow the aliquot to thaw completely and equilibrate to room temperature.

Analyze the sample by HPLC to determine the percentage of the parent compound

remaining and identify any degradation products.

Perform a bioassay to determine the EC₅₀ value and compare it to the T₀ value. A

significant increase in the EC₅₀ suggests a loss of biological activity.

Data Analysis:

Plot the percentage of intact (1R,3R)-Rsl3 and the EC₅₀ value as a function of time for

each storage condition.

Determine the storage condition that best preserves the integrity and activity of the

compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/product/b10825766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
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Caption: Signaling pathway of (1R,3R)-Rsl3-induced ferroptosis.
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Caption: Experimental workflow for assessing (1R,3R)-Rsl3 stability.

Safety Precautions
(1R,3R)-Rsl3 should be handled with care in a laboratory setting. It is intended for research

use only. Users should wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses. Avoid inhalation of the powder and contact with skin and
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eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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